Cas no 161014-56-8 (Keto Tiagabine Tosylate)
Keto Tiagabine Tosylate structure
Product Name:Keto Tiagabine Tosylate
CAS No:161014-56-8
MF:C27H33NO6S3
MW:563.749024152756
CID:1060740
PubChem ID:71749701
Update Time:2025-07-12
Keto Tiagabine Tosylate Chemical and Physical Properties
Names and Identifiers
-
- Keto Tiagabine Tosylate
- (3S)-1-[4,4-bis(3-methylthiophen-2-yl)-3-oxobutyl]piperidine-3-carboxylic acid,4-methylbenzenesulfonic acid
- Tiagabine IMpurity 2
- Oxotiagabine Tosylate
- (R)-1-[4,4-Bis(3-Methyl-2-thienyl)-3-oxobutyl]-3-piperidinecarboxylic Acid 4-Methylbenzenesulfonate
- DTXSID20857912
- 161014-56-8
- (3S)-1-[4,4-Bis(3-methylthiophen-2-yl)-3-oxobutyl]piperidine-3-carboxylic acid--4-methylbenzene-1-sulfonic acid (1/1)
- (3S)-1-[4,4-bis(3-methylthiophen-2-yl)-3-oxobutyl]piperidine-3-carboxylic acid;4-methylbenzenesulfonic acid
- Ketotiagabine Tosylate
-
- Inchi: 1S/C20H25NO3S2.C7H8O3S/c1-13-6-10-25-18(13)17(19-14(2)7-11-26-19)16(22)5-9-21-8-3-4-15(12-21)20(23)24;1-6-2-4-7(5-3-6)11(8,9)10/h6-7,10-11,15,17H,3-5,8-9,12H2,1-2H3,(H,23,24);2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
- InChI Key: PXDIWSZORHMNBU-RSAXXLAASA-N
- SMILES: S1C=CC(C)=C1C(C1=C(C)C=CS1)C(CCN1CCC[C@H](C(=O)O)C1)=O.S(C1C=CC(C)=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 563.14700
- Monoisotopic Mass: 563.14700129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 702
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 177Ų
Experimental Properties
- PSA: 176.84000
- LogP: 6.57450
Keto Tiagabine Tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | K315050-5mg |
Keto Tiagabine Tosylate |
161014-56-8 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | K315050-50mg |
Keto Tiagabine Tosylate |
161014-56-8 | 50mg |
$ 1453.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488556-2.5 mg |
Keto Tiagabine Tosylate, |
161014-56-8 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488556-2.5mg |
Keto Tiagabine Tosylate, |
161014-56-8 | 2.5mg |
¥2858.00 | 2023-09-05 |
Keto Tiagabine Tosylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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